![molecular formula C17H17N5O2S2 B5517108 2-{[4-allyl-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide](/img/structure/B5517108.png)
2-{[4-allyl-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-{[4-allyl-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide is a useful research compound. Its molecular formula is C17H17N5O2S2 and its molecular weight is 387.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 387.08236715 g/mol and the complexity rating of the compound is 484. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
- Synthesis and Anticancer Activity : Eugenol derivatives, closely related to the queried compound, have shown significant anticancer activity against breast cancer cells. One such compound exhibited cytotoxicity with an IC50 comparable to Doxorubicin against MDA-MB-231 and MCF-7 cells, indicating potential as anticancer leads (Alam, 2022).
Anticonvulsant Activity
- Evaluation of Anticonvulsant Activity : A derivative with a similar chemical structure has been synthesized and shown promising anticonvulsant activity, recommended for further studies in this area (Raj & Narayana, 2006).
COX Inhibitory Activity
- COX Inhibitory Activity Investigation : Derivatives of 1,2,4-triazine, which are structurally similar, have demonstrated strong inhibitory activity on the COX-2 enzyme. This suggests potential use in treatments involving COX-2 inhibition (Ertas et al., 2022).
Central Nervous System Penetrability
- In Vitro Binding Profile and CNS Penetrability : A structurally related compound has shown effective penetration of the blood-brain barrier, suggesting potential for central nervous system applications (Rosen et al., 1990).
Adenosine A3 Receptor Antagonism
- Human Adenosine A3 Receptor Antagonism : Compounds with a methoxyphenyl group in the phenyl ring, like the one , have been identified as potent antagonists for human adenosine A3 receptors, which could be relevant in various therapeutic contexts (Jung et al., 2004).
Antiproliferative Activity
- Evaluation of Antiproliferative Activity : Derivatives of thiazole and triazole, closely related to the queried compound, have been evaluated for antiproliferative activity. One such derivative exhibited promising activity, indicating potential for cancer treatment applications (Narayana et al., 2010).
Antimicrobial Activities
- Synthesis and Antimicrobial Properties : Triazole derivatives, structurally similar to the queried compound, have shown potential in antimicrobial applications, particularly in combating fungal infections (Fedotov et al., 2022).
Anti-Bacterial and Anti-Fungal Activities
- Anti-Bacterial and Anti-Fungal Screening : Similar thiazole derivatives have been synthesized and shown significant anti-bacterial and anti-fungal activities, suggesting potential for use in antimicrobial treatments (Bharti et al., 2010).
Properties
IUPAC Name |
2-[[5-(2-methoxyphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O2S2/c1-3-9-22-15(12-6-4-5-7-13(12)24-2)20-21-17(22)26-11-14(23)19-16-18-8-10-25-16/h3-8,10H,1,9,11H2,2H3,(H,18,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTDMFGYJQRAMFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NN=C(N2CC=C)SCC(=O)NC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.